Cas no 1253654-23-7 (5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one)
1253654-23-7 structure
Product Name:5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
CAS No:1253654-23-7
MF:C13H18N2O
MW:218.294823169708
CID:1082869
PubChem ID:53415041
Update Time:2025-04-20
5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one
- 5-(2-aminoethyl)-1-(phenylmethyl)-2-Pyrrolidinone
- MFCD16249833
- 5-(2-Amino-ethyl)-1-benzyl-pyrrolidin-2-one
- DA-19390
- DB-032157
- 1253654-23-7
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- Inchi: 1S/C13H18N2O/c14-9-8-12-6-7-13(16)15(12)10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2
- InChI Key: GXOXJYBZFHUQJL-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCN)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.3Ų
5-(2-Aminoethyl)-1-benzylpyrrolidin-2-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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